Cas no 851080-55-2 (N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 851080-55-2
• MF: C₂₂H₂₅N₃O₄S₂
• MW: 459.581602811813
• CID: 6261900
• PubChem ID: 2159312
• Update Time: 2025-05-30

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• AKOS002048065
• F0600-1352
• 851080-55-2
• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide
• N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide

• Inchi： 1S/C22H25N3O4S2/c1-14-10-12-25(13-11-14)31(27,28)17-7-5-16(6-8-17)21(26)24-22-23-19-18(29-3)9-4-15(2)20(19)30-22/h4-9,14H,10-13H2,1-3H3,(H,23,24,26)
• InChI Key： WCIWSTIOPZORCU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C(=CC=C(C)C=3S2)OC)=O)=CC=1)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 459.12864863g/mol
• Monoisotopic Mass: 459.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 125Ų

Additional information on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

N-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)-4-(4-Methylpiperidin-1-Yl)Sulfonylbenzamide: A Comprehensive Overview

The compound with CAS No. 851080-55-2, known as N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

Benzothiazole derivatives have long been recognized for their versatile properties, particularly in pharmaceutical applications. The benzothiazole core in this compound contributes to its stability and reactivity, making it a valuable scaffold for further functionalization. The presence of a sulfonylbenzamide group further enhances its chemical versatility, enabling interactions with various biological targets. Recent studies have highlighted the potential of such compounds as inhibitors of specific enzymes or receptors, opening new avenues for therapeutic interventions.

The synthesis of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of a methylpiperidine group introduces steric and electronic effects that can modulate the compound's bioavailability and binding affinity. Researchers have explored various reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for advanced applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Utilizing techniques such as molecular docking and quantum mechanics calculations, scientists have identified key binding motifs that could be exploited for drug design. For instance, the methoxy group on the benzothiazole ring has been shown to enhance solubility and reduce toxicity, making it an attractive feature for pharmaceutical formulations.

In terms of applications, this compound has shown promise in the development of novel materials with tailored properties. Its ability to form stable complexes with metal ions has led to investigations in catalysis and sensor technology. Additionally, the sulfonylbenzamide group exhibits excellent thermal stability, making it a candidate for high-performance polymers and coatings.

Emerging research also points to the potential of this compound in combating resistant bacterial strains. By targeting specific virulence factors or metabolic pathways, it could serve as a lead compound for antibiotic development. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore these possibilities further.

In conclusion, N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.